Cas no 91720-92-2 (2-(4-Bromophenyl)cyclohexanone)

2-(4-Bromophenyl)cyclohexanone is a brominated aromatic ketone with a cyclohexanone core, widely utilized as an intermediate in organic synthesis and pharmaceutical research. Its key structural features—a bromine substituent on the phenyl ring and a cyclohexanone moiety—make it valuable for cross-coupling reactions, such as Suzuki or Heck couplings, enabling the construction of complex molecular frameworks. The compound exhibits high reactivity and selectivity, facilitating its use in the preparation of advanced intermediates for bioactive compounds. Its stability under standard conditions and well-defined chemical properties ensure consistent performance in synthetic applications. This product is particularly relevant in medicinal chemistry for the development of novel therapeutic agents.
2-(4-Bromophenyl)cyclohexanone structure
91720-92-2 structure
Product Name:2-(4-Bromophenyl)cyclohexanone
CAS No:91720-92-2
MF:C12H13BrO
MW:253.135022878647
MDL:MFCD19291371
CID:1064208
Update Time:2025-05-21

2-(4-Bromophenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromophenyl)cyclohexanone
    • 2-(4-Bromophenyl)cyclohexanone (ACI)
    • Cyclohexanone, 2-(p-bromophenyl)- (6CI, 7CI)
    • 2-(4-Bromophenyl)cyclohexan-1-one
    • 2-(4-Bromo-phenyl)-cyclohexanone
    • MDL: MFCD19291371
    • Inchi: 1S/C12H13BrO/c13-10-7-5-9(6-8-10)11-3-1-2-4-12(11)14/h5-8,11H,1-4H2
    • InChI Key: FQJMFYMWRHUBHC-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC(Br)=CC=2)CCCC1

2-(4-Bromophenyl)cyclohexanone Pricemore >>

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2-(4-Bromophenyl)cyclohexanone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
1.2 Reagents: Boron trifluoride etherate ;  -78 °C; -78 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  -78 °C
2.1 Reagents: Sodium bicarbonate ,  Dess-Martin periodinane Solvents: Dichloromethane ;  rt
2.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
p-Toluenesulfonic acid catalysed fluorination of α-branched ketones for the construction of fluorinated quaternary carbon centres
Tang, Shi-Zhong; et al, Chemical Communications (Cambridge, 2018, 54(87), 12377-12380

Production Method 2

Reaction Conditions
1.1 Reagents: 2-Iodoxybenzoic acid Solvents: Ethyl acetate ;  4 h, reflux
Reference
Diversity-Oriented Synthesis of Bioactive Azaspirocycles
Lepovitz, Lance T.; et al, Tetrahedron, 2019, 75(47),

Production Method 3

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C
1.2 Reagents: Boron trifluoride etherate
2.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  rt
Reference
Asymmetric Fluorination of α-Branched Cyclohexanones Enabled by a Combination of Chiral Anion Phase-Transfer Catalysis and Enamine Catalysis using Protected Amino Acids
Yang, Xiaoyu; et al, Journal of the American Chemical Society, 2014, 136(14), 5225-5228

Production Method 4

Reaction Conditions
1.1 Solvents: Acetonitrile ;  15 - 45 min, 50 °C
2.1 Reagents: Triethylamine Catalysts: D-Tartaric acid Solvents: Mesitylene ;  24 h, 110 °C
Reference
Transition metal-free synthesis of α-aryl ketones via oxyallyl cation capture with arylboronic acids
Huang, Wei-Hua; et al, Organic Chemistry Frontiers, 2020, 7(17), 2480-2485

Production Method 5

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -20 °C; 2 h, -20 °C
1.2 Solvents: Tetrahydrofuran ;  10 min, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  0 °C
1.4 Reagents: Chlorosuccinimide ,  Silver nitrate Solvents: Acetonitrile ,  Water ;  30 min, rt
2.1 Reagents: Chlorotrimethylsilane Catalysts: Cupric chloride ,  Palladium, bis(acetonitrile)dichloro- Solvents: 1,4-Dioxane ;  18 h, 70 °C
Reference
Palladium-Catalyzed Intramolecular Hydroalkylation of Unactivated Olefins with Dialkyl Ketones
Wang, Xiang; et al, Organic Letters, 2003, 5(15), 2699-2701

Production Method 6

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Cupric chloride Catalysts: Palladium, bis(acetonitrile)dichloro- Solvents: 1,4-Dioxane ;  12 h, 70 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Palladium-catalyzed intramolecular hydroalkylation of alkenyl- β-keto esters, α-aryl ketones, and alkyl ketones in the presence of Me3SiCl or HCl
Han, Xiaoqing; et al, Chemistry - A European Journal, 2004, 10(24), 6333-6342

Production Method 7

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane Catalysts: Cupric chloride ,  Palladium, bis(acetonitrile)dichloro- Solvents: 1,4-Dioxane ;  18 h, 70 °C
Reference
Palladium-Catalyzed Intramolecular Hydroalkylation of Unactivated Olefins with Dialkyl Ketones
Wang, Xiang; et al, Organic Letters, 2003, 5(15), 2699-2701

Production Method 8

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: D-Tartaric acid Solvents: Mesitylene ;  24 h, 110 °C
Reference
Transition metal-free synthesis of α-aryl ketones via oxyallyl cation capture with arylboronic acids
Huang, Wei-Hua; et al, Organic Chemistry Frontiers, 2020, 7(17), 2480-2485

Production Method 9

Reaction Conditions
1.1 Reagents: Pyrrolidine Catalysts: Acridinium, 3,6-bis(dimethylamino)-9-[4-(dimethylamino)-2,6-dimethoxyphenyl]-9,1… Solvents: Acetonitrile ;  24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
Reference
Photoredox α-arylation of carbonyl compounds
Hossain, Mubarak Md; et al, ChemRxiv, 2021, 1, 1-23

Production Method 10

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  1 h, -78 °C
1.2 Reagents: Boron trifluoride etherate ;  10 min, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  -78 °C → rt
1.4 Reagents: 2-Iodoxybenzoic acid Solvents: Ethyl acetate ;  4 h, reflux
Reference
Diversity-Oriented Synthesis of Bioactive Azaspirocycles
Lepovitz, Lance T.; et al, Tetrahedron, 2019, 75(47),

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Acetonitrile ,  Water ;  24 h
Reference
Dyedauxiliary Group Strategy for the α-Functionalization of Ketones and Esters
Terlizzi, Lorenzo Di; et al, ACS Organic & Inorganic Au, 2021, 1(2), 68-71

Production Method 12

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Dess-Martin periodinane Solvents: Dichloromethane ;  rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
p-Toluenesulfonic acid catalysed fluorination of α-branched ketones for the construction of fluorinated quaternary carbon centres
Tang, Shi-Zhong; et al, Chemical Communications (Cambridge, 2018, 54(87), 12377-12380

Production Method 13

Reaction Conditions
1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  rt
Reference
Asymmetric Fluorination of α-Branched Cyclohexanones Enabled by a Combination of Chiral Anion Phase-Transfer Catalysis and Enamine Catalysis using Protected Amino Acids
Yang, Xiaoyu; et al, Journal of the American Chemical Society, 2014, 136(14), 5225-5228

Production Method 14

Reaction Conditions
1.1 -
1.2 Solvents: Dichloromethane ;  0 °C → rt; overnight, rt
2.1 Reagents: Sodium bicarbonate Solvents: Acetonitrile ,  Water ;  24 h
Reference
Dyedauxiliary Group Strategy for the α-Functionalization of Ketones and Esters
Terlizzi, Lorenzo Di; et al, ACS Organic & Inorganic Au, 2021, 1(2), 68-71

2-(4-Bromophenyl)cyclohexanone Raw materials

2-(4-Bromophenyl)cyclohexanone Preparation Products

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